[2-(2-Fluorophenoxy)ethyl](2-methoxyethyl)amine hydrochloride

• IUPAC Name: N-[2-(2-fluorophenoxy)ethyl]-2-methoxyethanamine;hydrochloride
• InChI: InChI=1S/C11H16FNO2.ClH/c1-14-8-6-13-7-9-15-11-5-3-2-4-10(11)12;/h2-5,13H,6-9H2,1H3;1H
• InChI Key: CUDAMDOETSFEGK-UHFFFAOYSA-N
• Canonical SMILES: COCCNCCOC1=CC=CC=C1F.Cl
• Molecular Formula: C11H17ClFNO2
• Molecular Weight: 249.71 g/mol
• CAS No.: 1638221-27-8

Description

“2-(2-Fluorophenoxy)ethylamine hydrochloride” is a chemical compound with the CAS Number: 1638221-27-8. It has a molecular weight of 249.71 and its linear formula is C11 H16 F N O2 . Cl H.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the formula C11 H16 F N O2 . Cl H. The average mass of the molecule is 205.657 Da.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 249.71 and its linear formula is C11 H16 F N O2 . Cl H.

Scientific Research Applications

• Histochemical Applications : Björklund and Stenevi (1970) found that hydrochloric acid catalyzes the formation of fluorophores in histochemical reactions involving gaseous formaldehyde and certain phenylethylamines, indicating potential applications in fluorescence microscopy and histochemistry (Björklund & Stenevi, 1970).

• Drug Delivery Systems : Karimi et al. (2018) investigated tris(2-(2-formylphenoxy)ethyl)amine as a multi-functional cross-linker for chitosan hydrogels. These hydrogels displayed pH and temperature-responsive swelling ratios, showing potential in drug delivery and controlled release of pharmaceuticals (Karimi et al., 2018).

• Chemical Synthesis and Bioactivity : Chan, Specian, and Pawson (1982) synthesized fluorinated retinoic acids and analogues, exploring their potential in skin papilloma regression. This highlights the compound's relevance in synthesizing biologically active molecules (Chan et al., 1982).

• Biocompatible Polymers : Madsen et al. (2011) conducted research on rhodamine 6G-based compounds for the ATRP synthesis of fluorescently labeled biocompatible polymers, indicating potential applications in biomedical studies (Madsen et al., 2011).

• Pesticide Degradation : Pignatello and Sun (1995) studied the photoassisted Fenton reaction for complete oxidation of certain pesticides in water, highlighting the compound's potential role in environmental chemistry and pollutant degradation (Pignatello & Sun, 1995).

• Catalyst-Free Reactions : Zhao et al. (2020) developed a catalyst-free domino reaction involving N-heteroarylmethyl-N-2,2-difluoroethan-1-amine, showcasing the compound's utility in organic synthesis and potential for developing new chemical entities (Zhao et al., 2020).

These studies illustrate the versatility of "2-(2-Fluorophenoxy)ethylamine hydrochloride" in various scientific applications, including histochemistry, drug delivery, synthesis of bioactive compounds, biocompatible polymers, environmental chemistry, and organic synthesis.

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.